Cas no 2949-42-0 (Tetra-i-propyltin)

• Product Name: Tetra-i-propyltin
• CAS No: 2949-42-0
• MF: C₁₂H₂₈Sn
• MW: 291.060723304749
• MDL: MFCD00026346
• CID: 84541
• PubChem ID: 18063
• Update Time: 2025-06-15

Tetra-i-propyltin Chemical and Physical Properties

Names and Identifiers

• Tetra-i-propyltin
• Tetrapropyltinmincolorlessliq
• Tetraisopropyltin
• tetra(propan-2-yl)stannane
• EINECS 220-969-5
• STANNANE,TETRAISOPROPYL
• tetraisopropyl stannane
• Tetraisopropyl-stannan
• Tetraisopropylzinn
• Tetraisopropytin
• tetrapropan-2-ylstannane
• Tetraisopropylstannane
• DC9M2T36RF
• NS00048574
• UNII-DC9M2T36RF
• CAA94942
• AKOS025293662
• MFCD00026346
• DTXSID10183691
• TETRAKIS(1-METHYLETHYL)STANNANE (ACI)
• NJASUIDIZMMYED-UHFFFAOYSA-N
• BRN 3660546
• tetraisopropyl-stannane
• 2949-42-0
• Stannane, tetrakis(1-methylethyl)-
• STANNANE, TETRAISOPROPYL-
• (iso-C3H7)4Sn

• MDL： MFCD00026346
• Inchi： 1S/4C3H7.Sn/c4*1-3-2;/h4*3H,1-2H3;
• InChI Key： NJASUIDIZMMYED-UHFFFAOYSA-N
• SMILES： [Sn](C(C)C)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 292.12100
• Monoisotopic Mass: 292.121297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.124
• Melting Point: No data available
• Boiling Point: 246 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.4851
• PSA: 0.00000
• LogP: 5.07520
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Tetra-i-propyltin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN2788
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：WH8628000
• HazardClass：6.1
• PackingGroup：II
• TSCA：No
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tetra-i-propyltin

Tetra-i-propyltin (CAS No. 2949-42-0): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Developments

Tetra-i-propyltin, with the chemical formula Sn(C₄H₉)₄ and CAS number 2949-42-0, is a organotin compound that has garnered significant attention in the field of organometallic chemistry and materials science. This compound, characterized by its tetra-alkyltin structure, exhibits unique chemical properties that make it valuable in various industrial and research applications. Over the years, Tetra-i-propyltin has been studied extensively for its reactivity, stability, and potential uses in catalysis, polymer synthesis, and as a precursor for more complex tin-based materials.

The molecular structure of Tetra-i-propyltin consists of a tin(IV) center coordinated to four isopropyl groups. This arrangement imparts a high degree of symmetry to the molecule, which influences its electronic and steric properties. The isopropyl groups are bulky aliphatic substituents that contribute to the compound's hydrophobic nature and influence its solubility in organic solvents. These characteristics make it particularly useful in applications where interactions with polar media need to be minimized.

In terms of chemical reactivity, Tetra-i-propyltin is known for its ability to participate in various organic transformations. One of the most notable reactions involving this compound is its use as a Lewis acid catalyst. Tin(IV) compounds are generally strong Lewis acids due to the electrophilic nature of the tin center. This property allows Tetra-i-propyltin to facilitate reactions such as alkene polymerization, cross-coupling reactions, and the activation of small molecules like carbon monoxide or hydrogen.

Recent research has highlighted the role of organotin compounds like Tetra-i-propyltin in the development of novel materials. For instance, studies have shown that this compound can be used as a precursor for synthesizing tin-based nanoparticles. These nanoparticles exhibit interesting optical and electronic properties that make them suitable for applications in nanotechnology, such as in photovoltaic devices and sensors. The ability to tune the size and shape of these nanoparticles using Tetra-i-propyltin as a starting material opens up new avenues for innovation in material science.

Another area where Tetra-i-propyltin has found utility is in polymer chemistry. Organotin compounds are known to act as catalysts for the formation of polymers through chain-growth mechanisms. Specifically, Tetra-i-propyltin can be employed in the synthesis of polyolefins and other polymers derived from olefin monomers. The high reactivity of the tin center facilitates the propagation step in polymerization reactions, leading to polymers with tailored properties such as molecular weight and distribution.

The use of Tetra-i-propyltin in catalysis extends beyond polymerization. It has been reported to be an effective catalyst for various organic transformations, including hydrosilylation reactions, where it promotes the addition of silanes to unsaturated substrates. This reaction is particularly useful in organic synthesis for introducing silicon-containing functional groups into molecules, which can be further modified or utilized in subsequent steps.

In addition to its catalytic applications, Tetra-i-propyltin has been explored for its potential use in medicinal chemistry. While organotin compounds are generally less studied in this context compared to other metals like transition metals, recent studies have suggested that certain organotin derivatives may have bioactive properties. For example, research has indicated that some organotin compounds can exhibit antimicrobial activity by interfering with bacterial cell wall synthesis or other vital cellular processes. However, further research is needed to fully understand the therapeutic potential and safety profile of these compounds.

The environmental impact of using organotin compounds like Tetra-i-propyltin is also a subject of ongoing investigation. While these compounds offer numerous benefits in industrial applications, their stability and persistence in the environment raise concerns about potential ecological effects. Efforts are being made to develop more sustainable alternatives or to optimize their use under controlled conditions to minimize environmental release. These efforts include exploring biodegradable derivatives or using green chemistry principles to reduce waste and energy consumption during synthesis.

In conclusion, Tetra-i-propyltin (CAS No. 2949-42-0) is a versatile organotin compound with a wide range of applications across multiple scientific disciplines. Its unique chemical properties make it valuable in catalysis, polymer synthesis, material science, and potentially even medicinal chemistry. As research continues to uncover new uses and refine existing applications, it is likely that this compound will remain an important tool for scientists and engineers working on innovative solutions.